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Compound of Interest

Compound Name: 3,5,6-Tribromopyridin-2-amine

Cat. No.: B112872

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3,5,6-Tribromopyridin-2-amine. It is tailored for researchers,
scientists, and drug development professionals to ensure laboratory safety and proper
chemical management.

Hazard Identification and Health Effects

3,5,6-Tribromopyridin-2-amine is a compound that requires careful handling due to its
potential health hazards. Based on data for similar brominated aromatic amines, the primary
hazards include:

» Acute Toxicity: Harmful if swallowed.[1]

« Skin Irritation/Sensitization: May cause skin irritation and potentially an allergic skin reaction.

[11[2]
o Eye Irritation: Causes serious eye irritation.[1][2]
o Respiratory Irritation: May cause respiratory irritation.[2]
e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]

To the best of current knowledge, the chemical, physical, and toxicological properties of 3,5,6-
Tribromopyridin-2-amine have not been thoroughly investigated.[1] Therefore, it is crucial to
handle this compound with the utmost caution.
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Hazard Classification

GHS Hazard Statement

Precautionary Measures

Acute toxicity, Oral (Category
4)

H302: Harmful if swallowed

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301 + P312: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel

unwell.

Skin irritation/sensitization
(Category 2/1)

H315: Causes skin irritation
H317: May cause an allergic

skin reaction

P280: Wear protective
gloves/protective clothing.
P302 + P352: IF ON SKIN:
Wash with plenty of soap and
water.

Eye irritation (Category 2A)

H319: Causes serious eye

irritation

P280: Wear eye
protection/face protection.
P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Specific target organ toxicity,

single exposure (Category 3)

H335: May cause respiratory

irritation

P261: Avoid breathing dust.
P271: Use only outdoors or in

a well-ventilated area.

Short-term (acute) aquatic

hazard (Category 1)

H410: Very toxic to aquatic life

with long lasting effects

P273: Avoid release to the

environment.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the primary defense against chemical exposure. The following

table summarizes the recommended PPE for handling 3,5,6-Tribromopyridin-2-amine.
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Protection Type

Equipment

Specifications & Rationale

Eye and Face Protection

Safety Goggles and Face
Shield

Tight-sealing safety goggles
are mandatory to protect
against dust particles and
splashes. A face shield should
be worn over goggles when
there is a risk of significant
splashing.[2][3][4]

Hand Protection

Chemical-Resistant Gloves

Disposable nitrile gloves are
suitable for short-term
protection.[3][5] For prolonged
contact, consult the
manufacturer's chemical
resistance guide for
appropriate materials. Always
inspect gloves for integrity

before use.[2]

Body Protection

Laboratory Coat

A flame-resistant lab coat
should be worn and fully
buttoned to cover as much
skin as possible.[3][4] For
tasks with a higher risk of
splashes, a chemical-resistant
apron over the lab coat is

recommended.

Respiratory Protection

NIOSH/MSHA or EN 149
Approved Respirator

Use a respirator if engineering
controls (e.g., fume hood) are
not feasible or if exposure
limits are exceeded. A
particulate filter is
recommended for solid

compounds.[6]

Operational Plan: Step-by-Step Handling Protocol
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. Preparation:
Ensure a certified chemical fume hood is operational.
Verify that an emergency eyewash station and safety shower are accessible.
Put on all required personal protective equipment as detailed in the table above.[3]

Prepare all necessary equipment (spatulas, glassware, etc.) within the fume hood to
minimize movement of the chemical.

. Weighing and Transfer:

Conduct all handling of the solid compound within the chemical fume hood to prevent
inhalation of dust.[5]

Use appropriate, clean, and dry laboratory equipment.
Avoid creating dust during transfer.[4]
Close the container tightly immediately after use.[7]
. Reaction Setup and Monitoring:
If used in a reaction, add the compound to the reaction vessel within the fume hood.
Ensure the reaction setup is secure and properly ventilated.
Continuously monitor the reaction for any unexpected changes.
. Post-Handling:
Decontaminate all equipment that came into contact with the chemical.

Dispose of contaminated gloves and other disposable PPE in a designated hazardous waste
container.[5]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][7]
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5. Storage:
» Store the compound in a dry, cool, and well-ventilated place.[4][7]
» Keep containers tightly closed to prevent contamination and exposure.[4][7]

Disposal Plan: Step-by-Step Protocol
Proper disposal of 3,5,6-Tribromopyridin-2-amine and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.[1]

1. Waste ldentification and Segregation:

Identify Waste Stream: Clearly identify all waste containing 3,5,6-Tribromopyridin-2-amine,
including unused product, contaminated labware (e.g., pipette tips, vials), and spill cleanup
materials.[5]

Segregate Halogenated Waste: As a halogenated organic compound, it is crucial to
segregate it into a designated "Halogenated Organic Waste" stream.[5] Do not mix it with
non-halogenated waste.[1]

. Waste Collection and Containment:

Solid Waste: Collect solid waste and contaminated materials in a clearly labeled, sealable,
and chemically compatible container (e.g., high-density polyethylene - HDPE).[5]

Liquid Waste: For solutions, use a dedicated, leak-proof, and shatter-resistant waste
container labeled "Halogenated Organic Liquid Waste."[5]

Container Management: Do not overfill containers; fill to no more than 80% capacity. Keep
containers closed except when adding waste.[5]

. Labeling and Storage of Waste:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical name
"3,5,6-Tribromopyridin-2-amine," and the associated hazards (e.g., "Toxic," "Irritant,"
"Marine Pollutant™).[8][9]
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» Store the sealed hazardous waste container in a designated, well-ventilated satellite
accumulation area.

4. Final Disposal:

» Arrange for the collection of the hazardous waste by a licensed and reputable chemical
waste disposal company.[5][10]

e Provide the disposal company with the Safety Data Sheet (SDS) for the waste material.[10]

e Do not dispose of this chemical down the drain or in regular trash.[8][9]

Workflow for Handling 3,5,6-Tribromopyridin-2-
amine

Workflow for Handling 3,5,6-Tribromopyridin-2-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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